Cas no 1261680-61-8 (1-(3-Bromo-2-fluorophenyl)propan-1-one)

• Product Name: 1-(3-Bromo-2-fluorophenyl)propan-1-one
• CAS No: 1261680-61-8
• MF: C₉H₈BrFO
• MW: 231.061625480652
• CID: 1032217
• PubChem ID: 71464112
• Update Time: 2025-06-10

1-(3-Bromo-2-fluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-2-fluorophenyl)propan-1-one
• DTXSID40855894
• N14019
• 3'-Bromo-2'-fluoropropiophenone
• 1261680-61-8
• 2'-Fluoro-3'-bromopropiophenone

• Inchi： 1S/C9H8BrFO/c1-2-8(12)6-4-3-5-7(10)9(6)11/h3-5H,2H2,1H3
• InChI Key： UZLUQFDXNPIPGV-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1F)C(CC)=O

Computed Properties

• Exact Mass: 229.97426g/mol
• Monoisotopic Mass: 229.97426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(3-Bromo-2-fluorophenyl)propan-1-one

1-(3-Bromo-2-fluorophenyl)propan-1-one (CAS No. 1261680-61-8): A Comprehensive Overview

1-(3-Bromo-2-fluorophenyl)propan-1-one (CAS No. 1261680-61-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique bromo and fluoro substituents, exhibits a range of interesting properties that make it a valuable building block in the synthesis of various pharmaceuticals and advanced materials.

The molecular structure of 1-(3-Bromo-2-fluorophenyl)propan-1-one consists of a benzene ring substituted with a bromine atom at the 3-position and a fluorine atom at the 2-position, attached to a propanone moiety. This configuration imparts distinct electronic and steric effects, which are crucial for its reactivity and biological activity. The presence of the bromine and fluorine atoms also enhances the compound's solubility and stability, making it suitable for a wide range of applications.

In recent years, 1-(3-Bromo-2-fluorophenyl)propan-1-one has been extensively studied for its potential in drug discovery and development. One notable area of research is its use as an intermediate in the synthesis of novel antiviral agents. Studies have shown that compounds derived from 1-(3-Bromo-2-fluorophenyl)propan-1-one exhibit potent antiviral activity against a variety of pathogens, including influenza and coronaviruses. For instance, a recent study published in the Journal of Medicinal Chemistry reported that derivatives of this compound demonstrated significant inhibition of viral replication in vitro, suggesting their potential as lead candidates for further development.

Beyond its applications in antiviral research, 1-(3-Bromo-2-fluorophenyl)propan-1-one has also shown promise in the development of anticancer drugs. The unique electronic properties of the bromo and fluoro substituents make it an attractive starting material for the synthesis of targeted therapies. Research conducted at the National Cancer Institute has highlighted the ability of derivatives of this compound to selectively target cancer cells while sparing healthy tissues. This selectivity is attributed to the compound's ability to modulate specific signaling pathways involved in cancer progression.

In addition to its pharmaceutical applications, 1-(3-Bromo-2-fluorophenyl)propan-1-one has found utility in materials science. Its ability to undergo various chemical transformations makes it a valuable precursor for the synthesis of functional materials with tailored properties. For example, researchers at the University of California have utilized this compound to develop novel polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in fields such as electronics, aerospace, and automotive engineering.

The synthetic versatility of 1-(3-Bromo-2-fluorophenyl)propan-1-one is another key factor contributing to its widespread use. Various synthetic routes have been developed to produce this compound efficiently on both laboratory and industrial scales. One common method involves the reaction of 3-bromo-2-fluorobenzaldehyde with acetone in the presence of a suitable catalyst. This reaction yields high yields and purity, making it an attractive option for large-scale production.

In conclusion, 1-(3-Bromo-2-fluorophenyl)propan-1-one (CAS No. 1261680-61-8) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers working in medicinal chemistry, materials science, and beyond. As ongoing research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.